Cas no 55327-40-7 (ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 55327-40-7
• MF: C₅H₇N₃O₂S₂
• MW: 205.257977724075
• MDL: MFCD01764203
• CID: 1595801
• PubChem ID: 2781175
• Update Time: 2025-05-24

ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-, ethyl ester
• G44976
• ethyl N-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)carbamate
• ethyl N-(5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)carbamate
• AKOS001385752
• AKOS009116380
• 55327-40-7
• ethyl N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)carbamate
• ethyl 5-mercapto-1,3,4-thiadiazol-2-ylcarbamate
• ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• Z234815902
• Ethyl (5-mercapto-1,3,4-thiadiazol-2-yl)carbamate
• EN300-26797
• MFCD01764203
• ethyl 5-mercapto-1,3,4-thiadiazol-2-ylcarbamate, AldrichCPR

• MDL： MFCD01764203
• Inchi： 1S/C5H7N3O2S2/c1-2-10-4(9)6-3-7-8-5(11)12-3/h2H2,1H3,(H,8,11)(H,6,7,9)
• InChI Key： OKJDHIGLNFMGQQ-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(=O)OCC)=S

Computed Properties

• Exact Mass: 204.99811
• Monoisotopic Mass: 204.99796882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 62.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Ethyl N-(5-Sulfanyl-1,3,4-Thiadiazol-2-Yl)Carbamate: A Comprehensive Overview

Ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, with the CAS number 55327-40-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms and one sulfur atom. The presence of the sulfanyl group (-S-) in the 5-position of the thiadiazole ring imparts unique electronic and structural properties to the molecule. Additionally, the ethyl carbamate group attached to the 2-position further enhances its functional versatility.

Recent studies have highlighted the potential of ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate in various applications. For instance, researchers have explored its role as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The thiadiazole moiety is known for its ability to coordinate with metal ions, making it an ideal building block for constructing porous materials with high surface areas. These materials are promising candidates for gas storage, catalysis, and sensing technologies.

Moreover, ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate has been investigated for its biological activity. In vitro studies have demonstrated that this compound exhibits moderate antibacterial and antifungal properties. This is attributed to its ability to disrupt cellular membranes and inhibit enzyme activity in pathogenic microorganisms. While further research is needed to establish its efficacy in vivo, these findings suggest potential applications in pharmaceuticals and agrochemicals.

The synthesis of ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the thiadiazole core. One common approach is the condensation of thioamide derivatives with ketones or aldehydes under appropriate conditions. The subsequent introduction of the ethyl carbamate group is achieved through nucleophilic substitution or coupling reactions. Optimization of reaction conditions has been a focus of recent studies to improve yield and purity.

In terms of physical properties, ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is a crystalline solid with a melting point in the range of 180–190°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for solution-based reactions and formulations. The compound's UV-vis spectrum reveals strong absorption bands in the visible region due to π→π* transitions within the thiadiazole ring.

From an environmental perspective, ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate has been assessed for its biodegradability and ecotoxicity. Initial studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms at concentrations relevant to industrial applications. However, further investigations are required to fully understand its environmental impact.

In conclusion, ethyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials while exhibiting promising biological activity. As research continues to uncover new properties and uses for this compound, it holds great potential for contributing to technological advancements in chemistry and related fields.